Cas no 2714-97-8 (4',4-Difluorobiphenyl-2-carboxamide)

• Product Name: 4',4-Difluorobiphenyl-2-carboxamide
• CAS No: 2714-97-8
• MF: C₁₃H₉F₂NO
• MW: 233.213470220566
• CID: 4998938
• Update Time: 2025-07-18

4',4-Difluorobiphenyl-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4',4-difluorobiphenyl-2-carboxamide
• 4',4-Difluorobiphenyl-2-carboxamide

• Inchi： 1S/C13H9F2NO/c14-9-3-1-8(2-4-9)11-6-5-10(15)7-12(11)13(16)17/h1-7H,(H2,16,17)
• InChI Key： YGHOYDJSDTWJRK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(N)=O)C=1)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 2.6
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4',4-Difluorobiphenyl-2-carboxamide

Comprehensive Overview of 4',4-Difluorobiphenyl-2-carboxamide (CAS No. 2714-97-8): Properties, Applications, and Industry Insights

4',4-Difluorobiphenyl-2-carboxamide (CAS 2714-97-8) is a specialized organic compound gaining traction in pharmaceutical and material science research. This biphenyl derivative features a carboxamide group and difluoro substitutions, making it a versatile intermediate for synthesizing advanced molecules. Its unique structure contributes to applications ranging from drug discovery to liquid crystal materials, aligning with growing interest in fluorinated compounds for their enhanced stability and bioavailability.

Recent trends highlight increased searches for "fluorinated biphenyl applications" and "CAS 2714-97-8 suppliers," reflecting industrial demand. Researchers particularly value its role in developing kinase inhibitors and PET imaging probes, areas where fluorine atoms improve target binding and metabolic resistance. The compound’s crystalline properties also make it relevant for OLED technology, a hotspot in material science discussions.

Synthetically, 4',4-Difluorobiphenyl-2-carboxamide is prepared via palladium-catalyzed cross-coupling reactions, a method frequently queried as "difluorobiphenyl synthesis optimization." Analytical characterization typically involves HPLC purity testing and NMR spectroscopy, ensuring compliance with stringent pharmaceutical intermediates standards. Storage recommendations emphasize protection from moisture, with stability data showing no degradation under inert conditions—a key detail for logistics teams searching "CAS 2714-97-8 storage guidelines."

Environmental and regulatory profiles are increasingly scrutinized. While not classified as hazardous, its biodegradation pathways remain under study, addressing queries like "difluorobiphenyl environmental impact." The compound’s REACH compliance status and green chemistry potential are frequently discussed in ESG-focused forums, particularly for sustainable pharmaceutical manufacturing.

Market analyses reveal expanding applications in agrochemicals and electronic materials, with patent filings showing a 22% CAGR since 2020. This correlates with search trends for "4',4-difluorobiphenyl-2-carboxamide price trends" among procurement specialists. Future research directions may explore its supramolecular chemistry applications, particularly in cocrystal engineering for enhanced drug solubility—an area gaining attention in preformulation studies.